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Compound of Interest

Compound Name: Thiocillin I

Cat. No.: B10795811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources of the

thiopeptide antibiotic Thiocillin I, along with detailed methodologies for its isolation and

purification. The information presented is intended to serve as a valuable resource for

researchers in natural product chemistry, microbiology, and drug discovery.

Natural Sources of Thiocillin I
Thiocillin I is a ribosomally synthesized and post-translationally modified peptide (RiPP)

belonging to the thiopeptide class of antibiotics.[1] It is primarily produced by Gram-positive

bacteria, particularly species within the genus Bacillus.[1][2] These microorganisms are

commonly found in diverse environments such as soil and marine ecosystems.[1]

The production of Thiocillin I is often accompanied by the synthesis of other structurally

related thiocillins, such as Thiocillin II and III, which differ in their post-translational

modifications.[2] The biosynthetic machinery for Thiocillin I is encoded within a specific gene

cluster, termed tcl, which facilitates the extensive modifications of a precursor peptide to yield

the final active antibiotic.[3][4][5]
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Producing
Microorganism

Strain
Other Thiopeptides
Produced

Reference

Bacillus cereus G-15 Thiocillin II [2]

Bacillus cereus ATCC 14579
Thiocillins II-VIII,

Micrococcin P1/P2
[3][4]

Bacillus badius AR-91
Thiocillin II, Thiocillin

III
[2]

Bacillus megaterium I-13 Thiocillin II (probable) [2]

Biosynthesis of Thiocillin I
The biosynthesis of Thiocillin I is a fascinating example of ribosomal peptide synthesis

followed by extensive enzymatic tailoring. Unlike non-ribosomal peptide synthesis, the

backbone of Thiocillin I is derived from a genetically encoded precursor peptide.[3][4] This 52-

residue precursor peptide undergoes a series of 13 post-translational modifications to its C-

terminal 14 residues, making it one of the most heavily modified peptides known.[3][4] These

modifications, carried out by enzymes encoded in the tcl gene cluster, include dehydrations,

cyclizations to form thiazole rings, and the formation of a central pyridine ring.[3]
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Ribosomal Synthesis
Post-Translational Modifications (Tcl Enzymes)

52-residue Precursor Peptide

13 Modifications:
- Dehydration

- Thiazole formation
- Pyridine ring formation

Thiocillin I
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Start:
Bacillus cereus Culture

Cultivation
(LB Medium, 28°C, 68h)

Centrifugation

Methanol Extraction of Cell Pellet

Drying (Na₂SO₄) & Filtration

Concentration in vacuo

Preparative HPLC

LC-MS & NMR Analysis

Purified Thiocillin I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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